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Compound of Interest

Compound Name: Menthofuran

Cat. No.: B113398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Menthofuran, a monoterpenoid and a significant constituent of various essential oils from the

Mentha genus (mint), presents a complex and multifaceted sensory profile.[1] Its characteristic

aroma and flavor, coupled with potential trigeminal effects, make it a molecule of significant

interest in the fields of flavor and fragrance chemistry, sensory science, and pharmacology.

This technical guide provides an in-depth exploration of the olfactory and sensory properties of

menthofuran, detailing its aroma and taste profiles, potential trigeminal interactions, and the

experimental methodologies used for its evaluation.

Physicochemical Properties
A foundational understanding of menthofuran's physical and chemical characteristics is

essential for interpreting its sensory properties.
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Property Value Reference

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [2]

Appearance Clear light yellow liquid [3]

Odor

Sweet, haylike-minty,

sometimes described as

"lactone"-like. Initial impression

can be pungent and sharp.

[3]

Solubility
Insoluble in water; soluble in

oils and ethanol.
[2]

Boiling Point 80-82 °C at 13 mm Hg [3]

Specific Gravity 0.960 - 0.970 @ 25°C [4]

Refractive Index 1.481 - 1.486 @ 20°C [4]

Olfactory Properties
The aroma of menthofuran is complex, with a variety of descriptors reported in the literature. It

is a key contributor to the characteristic scent of peppermint and other mint species.[5]

Aroma Profile
The olfactory profile of menthofuran is characterized by a combination of sweet, herbal, and

musty notes.
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Aroma Descriptor Intensity/Frequency Reference

Sweet 63.97% [2]

Herbal 61.75% [2]

Earthy 51.16% [2]

Musty 50.62% [2]

Minty 49.96% [2]

Tobacco 43.47% [2]

Phenolic 39.83% [2]

Nutty 39.39% [2]

Fatty 38.44% [2]

Camphoreous 38.43% [2]

Pungent, Pyrazine-like, Coffee - [4]

Odor Threshold
The odor threshold is a critical parameter for understanding the impact of an aroma compound.

An Odour Threshold Value (OTV) for menthofuran is available for purchase, measured

according to European standard EN13725:V2.[6] While the exact value is proprietary, the

availability of a standardized measurement is significant for research and quality control. A

sensory threshold for the aroma of mint essential oil, of which menthofuran is a component,

has been measured at 0.008µg/ml.[7][8]

Taste Properties
The taste of menthofuran is generally described as bitter and somewhat unpleasant at higher

concentrations.

Taste Profile
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Taste Descriptor Concentration Reference

Slightly bitter, almost tarry < 10 ppm [3]

Musty, nutty, coffee, raw,

legume
10 ppm [4]

Taste Threshold
Specific taste threshold values for menthofuran are not readily available in the public domain.

The threshold for detecting taste is the lowest concentration at which a substance is

perceptible.[9] For context, taste thresholds for common tastants are in the millimolar range, for

example, approximately 2 mM for citric acid and 10 mM for sodium chloride.[10] Given its bitter

profile, the detection threshold for menthofuran is likely to be significantly lower, as is typical

for bitter compounds like quinine (0.008 mM).[10]

Trigeminal Sensory Properties
The trigeminal nerve mediates sensations of touch, temperature, and pain in the face, including

the nasal and oral cavities.[11] Many volatile compounds, particularly those found in mint, elicit

trigeminal sensations such as cooling.

While direct studies on the trigeminal effects of menthofuran are limited, its structural similarity

to menthol provides a strong basis for inferring its mechanism of action. Menthol is a well-

known activator of Transient Receptor Potential (TRP) channels, specifically TRPM8 and

TRPA1.[12][13][14][15][16][17]

TRPM8 (Transient Receptor Potential Melastatin 8): This receptor is the primary sensor for

cold temperatures and cooling agents like menthol.[12][13][14] Activation of TRPM8 by

menthol leads to the perception of a cooling sensation.[18]

TRPA1 (Transient Receptor Potential Ankyrin 1): This channel is a broadly tuned sensor of

irritants and can also be activated by menthol, contributing to pungent or irritating sensations

at higher concentrations.[15][17]

Given that menthofuran possesses a minty and cooling character, it is highly probable that it

also interacts with these TRP channels to produce its trigeminal effects.
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Signaling Pathways
Olfactory Signal Transduction
The perception of menthofuran's aroma begins with its interaction with olfactory receptors

(ORs) located in the olfactory epithelium. The binding of an odorant molecule like menthofuran
to its specific G-protein coupled receptor (GPCR) initiates a signaling cascade.
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Caption: Generalized olfactory signal transduction pathway initiated by menthofuran.

Trigeminal Signal Transduction (Hypothesized)
Based on the action of the related compound menthol, the cooling sensation of menthofuran
is likely mediated by the activation of TRPM8 channels on trigeminal nerve endings.
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Caption: Hypothesized trigeminal signaling pathway for menthofuran's cooling sensation.

Experimental Protocols
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Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique used to identify odor-active compounds in a complex mixture.[19]

Sample Preparation
(e.g., Essential Oil Dilution)

Injection into Gas Chromatograph (GC)
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Caption: General experimental workflow for Gas Chromatography-Olfactometry (GC-O).

Detailed Methodology:

Sample Preparation: Dilute the menthofuran standard or essential oil containing

menthofuran in an appropriate solvent (e.g., hexane) to a suitable concentration.[20]

GC System: Use a gas chromatograph equipped with a capillary column appropriate for

terpene analysis (e.g., DB-5 or Carbowax).[2]

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Chromatographic Conditions:

Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a

higher temperature (e.g., 260°C) to separate the volatile compounds.[20]

Carrier Gas: Use an inert gas like helium or hydrogen at a constant flow rate.

Effluent Splitting: At the end of the column, the effluent is split between a conventional

detector (like a Flame Ionization Detector or Mass Spectrometer) and the olfactory detection

port (ODP).[19]

Olfactory Detection: A trained panelist sniffs the effluent from the ODP and records the time,

duration, and description of any perceived odors.[19]

Data Analysis: The data from the detector (chromatogram) is correlated with the sensory

data from the panelist (olfactogram) to identify the retention times of the odor-active

compounds, including menthofuran.

Sensory Panel Evaluation
Descriptive sensory analysis with a trained panel is used to create a detailed sensory profile of

a substance.[21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113398#olfactory-and-sensory-properties-of-
menthofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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